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Compound of Interest

Compound Name: Sarcosine-13C

Cat. No.: B12058899

Get Quote

)

Part 1: Executive Safety Directive & Isotopic
Distinction
CRITICAL OPERATIONAL DISTINCTION: Before initiating any disposal workflow, you must

verify the isotopic nature of the material.[1] A common and costly error in laboratory

management is treating stable isotope-labeled compounds as radioactive waste.[1]

Sarcosine-13C (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

-Sarcosine) is a STABLE isotope-labeled compound. It emits NO ionizing radiation.[1] It must
be disposed of via Chemical Waste streams.[1][2]

Sarcosine-14C (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

-Sarcosine) is RADIOACTIVE. It must be disposed of via Radioactive Waste streams.[1]
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Action Item: Verify the label immediately. If the container is marked "Sarcosine-13C," "13C-

Sarcosine," or "N-Methylglycine-13C," proceed with the chemical disposal protocols detailed in

this guide. Do not place this material in radioactive waste containers unless it has been cross-

contaminated with other radioactive species (e.g., ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

,

,

).

Part 2: Hazard Assessment & Material Data[1]
Sarcosine (N-methylglycine) is generally classified as a low-hazard amino acid derivative.[1]

However, standard laboratory compliance requires treating all chemical inventory as requiring

managed disposal to prevent environmental release and regulatory fines for "unknowns."[1]

Table 1: Chemical Safety & Regulatory Profile
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Parameter Specification Operational Implication

Chemical Name
Sarcosine-13C (N-

Methylglycine-13C)

Standard nomenclature for

labeling.

CAS Number 107-97-1 (Unlabeled parent)

Use parent CAS for waste

manifests if specific isotope

CAS is unavailable in EHS

software.[1]

Radioactivity NONE (Stable Isotope)

STOP: Do not use Geiger

counters or LSC; they will

detect nothing.

RCRA Status Non-Hazardous

Not a P-listed or U-listed

waste.[1][3] Does not exhibit

ignitability, corrosivity, or

reactivity.[1]

NFPA 704 Rating
Health: 0 | Flammability: 0 |

Reactivity: 0

Minimal hazard.[1] Standard

PPE (gloves, goggles) is

sufficient.[1]

Solubility Highly Water Soluble

Suitable for aqueous waste

streams if permitted by local

POTW (Publicly Owned

Treatment Works) permits.[1]

Part 3: Disposal Decision Matrix & Workflow
The following logic flow dictates the correct disposal pathway. This system prevents the

unnecessary (and expensive) incineration of non-hazardous waste as radioactive waste.[1]
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Waste: Sarcosine-13C
(Solid or Liquid)

Is it mixed with Radioactive
Isotopes (e.g., 3H, 14C)?

PATH A: Radioactive Waste
(Follow NRC/License Guidelines)

YES (Contaminated)

PATH B: Chemical Waste
(Standard Lab Protocol)

NO (Pure 13C)

Physical State?

Solid Waste Stream
(White/Clear Bag)

Crystalline/Powder

Liquid Waste Stream

Solution

Solvent Type?

Aqueous Waste Container
(pH 5-9)

Water/Buffer

Organic Solvent Waste
(Segregate Halogenated)

Ethanol/DMSO etc.

Click to download full resolution via product page

Figure 1: Decision logic for segregating Sarcosine-13C waste streams based on

contamination and physical state.[1]
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Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Crystalline Powder)
Use this for expired inventory, spilled powder, or contaminated weighing boats.[1]

Containment: Sweep up or place the solid material into a clear plastic bag or a wide-mouth

high-density polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

Constituents: Write "Sarcosine-13C" or "Non-Hazardous Amino Acid."

Hazard Checkbox: Check "None" or "Non-Regulated" depending on your institutional tag.

[1]

Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) in the solid waste

bin, as Sarcosine can react with oxidizers to produce nitrogen oxides [1].[1]

Disposal: Place in the laboratory's "Non-Hazardous Dry Solids" drum.

Protocol B: Aqueous Liquid Waste
Use this for leftover buffers, stock solutions, or cell culture media containing Sarcosine-13C.[1]

pH Verification: Ensure the solution pH is between 5 and 9. Sarcosine is an amphoteric

amino acid derivative; extreme pH should be neutralized to prevent container degradation or

unexpected reactions in the waste stream.[1]

Container Selection: Use a standard carboy (HDPE or Polypropylene).[1]

Labeling:

Constituents: List "Water (99%), Sarcosine-13C (<1%)."[1]

Drain Disposal (Conditional):

Note: While Sarcosine is non-toxic and biodegradable, many research institutions enforce

a strict "No Drain Disposal" policy for any chemical inventory to maintain strict mass
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balance records.[1]

Rule: Unless you have explicit written permission from your facility's EHS officer to drain-

dispose amino acids, collect it as aqueous chemical waste.[1]

Protocol C: Organic Liquid Waste
Use this if Sarcosine-13C was dissolved in DMSO, Methanol, or Acetonitrile.[1]

Segregation: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated

(e.g., Methanol).[1]

Mixture Rule: The hazard profile is now dictated by the solvent, not the Sarcosine.[1]

Action: Pour into the appropriate flammable/organic waste carboy. The Sarcosine-13C is a

negligible contaminant in this context and requires no special neutralization.[1]

Part 5: Regulatory Compliance & Justification[1]
RCRA Determination (40 CFR 261)
Under the Resource Conservation and Recovery Act (RCRA), a waste is hazardous if it is listed

(F, K, P, U lists) or exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[1]

Analysis: Sarcosine (CAS 107-97-1) is not listed.[1] It does not meet characteristic criteria

[2].

Conclusion: It is a Non-Hazardous Chemical Waste.[1][2][4] However, "dilution is the solution

to pollution" is no longer an acceptable standard; therefore, containerization is the required

best practice.[1]

Isotope Stability (NRC Regulations)
The Nuclear Regulatory Commission (NRC) regulates unstable (radioactive) isotopes.[1]

Analysis: Carbon-13 has a natural abundance of ~1.1% in all carbon-based life.[1] It is stable

and non-decaying.[1]
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Conclusion: NRC regulations for radioactive waste disposal do not apply to Sarcosine-13C
[3].[1]

Part 6: Emergency Procedures (Spill Response)
In the event of a spill of solid Sarcosine-13C:

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] Respiratory protection is generally

not required unless large quantities of dust are generated.[1]

Containment: Prevent dust generation. Cover the spill with a damp paper towel to weigh

down the powder.

Cleanup: Sweep up the damp powder/towel mixture.[1]

Decontamination: Wipe the surface with water and a mild detergent.[1] Sarcosine is highly

water-soluble and cleans up easily.[1]

Disposal: Place all cleanup materials into the solid chemical waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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